Norethindrone Acetate 3-Ethyl Ether
Norethindrone Acetate 3-Ethyl Ether
Brand Name:
Vulcanchem
CAS No.:
50717-99-2
VCID:
VC21095901
InChI:
InChI=1S/C24H32O3/c1-5-24(27-16(3)25)14-12-22-21-9-7-17-15-18(26-6-2)8-10-19(17)20(21)11-13-23(22,24)4/h1,7,15,19-22H,6,8-14H2,2-4H3/t19-,20+,21+,22-,23-,24+/m0/s1
SMILES:
CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Molecular Formula:
C24H32O3
Molecular Weight:
368.5 g/mol
Norethindrone Acetate 3-Ethyl Ether
CAS No.: 50717-99-2
Cat. No.: VC21095901
Molecular Formula: C24H32O3
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 50717-99-2 |
|---|---|
| Molecular Formula | C24H32O3 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17S)-3-ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C24H32O3/c1-5-24(27-16(3)25)14-12-22-21-9-7-17-15-18(26-6-2)8-10-19(17)20(21)11-13-23(22,24)4/h1,7,15,19-22H,6,8-14H2,2-4H3/t19-,20+,21+,22-,23-,24+/m0/s1 |
| Standard InChI Key | BKNXOKQXQDHUJC-KAGYXSEVSA-N |
| Isomeric SMILES | CCOC1=CC2=CC[C@@H]3[C@@H]([C@H]2CC1)CC[C@]4([C@H]3CC[C@@]4(C#C)OC(=O)C)C |
| SMILES | CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
| Canonical SMILES | CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
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